Cas no 1251706-70-3 (N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethyl-1H-pyrrol-1-yl)butanamide)

• Product Name: N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethyl-1H-pyrrol-1-yl)butanamide
• CAS No: 1251706-70-3
• MF: C₂₂H₃₁N₃O
• MW: 353.501045465469
• CID: 6063884
• PubChem ID: 49678232
• Update Time: 2025-05-20

N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethyl-1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethyl-1H-pyrrol-1-yl)butanamide
• N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethylpyrrol-1-yl)butanamide
• F6015-0465
• AKOS024529048
• 1251706-70-3
• VU0529471-1

• Inchi： 1S/C22H31N3O/c1-18-10-11-19(2)25(18)14-6-9-22(26)23-21-12-15-24(16-13-21)17-20-7-4-3-5-8-20/h3-5,7-8,10-11,21H,6,9,12-17H2,1-2H3,(H,23,26)
• InChI Key： QPMCFIJDMBUVJN-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C(C)=CC=C1C)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 353.246712621g/mol
• Monoisotopic Mass: 353.246712621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethyl-1H-pyrrol-1-yl)butanamide

Comprehensive Overview of N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethyl-1H-pyrrol-1-yl)butanamide (CAS No. 1251706-70-3)

N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethyl-1H-pyrrol-1-yl)butanamide, with the CAS number 1251706-70-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzylpiperidine moiety and a dimethylpyrrole group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible interactions with biological targets, which could lead to breakthroughs in treating various conditions.

The compound's chemical name and CAS registry number are frequently searched in scientific databases, reflecting its relevance in modern research. Its structural complexity and functional groups suggest potential utility in designing novel therapeutic agents. The benzylpiperidine component is known for its presence in compounds with neurological activity, while the dimethylpyrrole segment may contribute to metabolic stability and bioavailability. These attributes make N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethyl-1H-pyrrol-1-yl)butanamide a promising candidate for further investigation.

In recent years, the demand for highly specific chemical entities like CAS 1251706-70-3 has surged, driven by advancements in precision medicine and targeted therapies. Researchers are exploring its potential role in modulating specific biochemical pathways, which aligns with current trends in personalized healthcare. The compound's molecular weight, solubility, and stability under various conditions are critical parameters being studied to optimize its use in experimental settings.

Another area of interest is the compound's synthetic accessibility and scalability, which are essential for large-scale applications. The piperidine and pyrrole rings in its structure are common motifs in medicinal chemistry, often associated with enhanced binding affinity and selectivity. This has led to increased inquiries about its synthesis protocols and derivatization potential, as scientists seek to expand its utility in drug design.

From an industrial perspective, N-(1-benzylpiperidin-4-yl)-4-(2,5-dimethyl-1H-pyrrol-1-yl)butanamide is also being evaluated for its compatibility with modern green chemistry principles. Efforts are underway to develop environmentally friendly synthesis routes, minimizing waste and energy consumption. This aligns with global sustainability goals and the growing emphasis on eco-friendly pharmaceutical production.

In summary, CAS 1251706-70-3 represents a fascinating intersection of chemistry and biology, with potential applications that resonate with contemporary research priorities. Its unique structure and properties continue to inspire innovative studies, making it a compound to watch in the evolving landscape of scientific discovery.